Cas no 2092623-34-0 (3-Bromo-2-chloro-5-methylphenol)

• Product Name: 3-Bromo-2-chloro-5-methylphenol
• CAS No: 2092623-34-0
• MF: C₇H₆BrClO
• MW: 221.478940486908
• MDL: MFCD32215244
• CID: 5074441
• Update Time: 2026-03-01

3-Bromo-2-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-methylphenol

• MDL： MFCD32215244
• Inchi： 1S/C7H6BrClO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： ZDCVJVKRKVDUOO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2-chloro-5-methylphenol

Professional Introduction to 3-Bromo-2-chloro-5-methylphenol (CAS No. 2092623-34-0)

3-Bromo-2-chloro-5-methylphenol, with the chemical formula C₇H₅BrClO, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 2092623-34-0, has garnered attention due to its versatile structural properties and potential applications in the development of novel bioactive molecules.

The molecular structure of 3-Bromo-2-chloro-5-methylphenol consists of a benzene ring substituted with a bromine atom at the 3-position, a chlorine atom at the 2-position, and a methyl group at the 5-position. This specific arrangement of halogen and alkyl substituents makes it a valuable precursor for further functionalization, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl hydroxylamines and their derivatives. The presence of both bromine and chlorine atoms in 3-Bromo-2-chloro-5-methylphenol provides multiple sites for chemical modification, making it an attractive scaffold for medicinal chemists. Researchers have utilized this compound to develop novel agents targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 3-Bromo-2-chloro-5-methylphenol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By modifying the structure of 3-Bromo-2-chloro-5-methylphenol, scientists have been able to generate potent inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

The agrochemical industry has also benefited from the use of 3-Bromo-2-chloro-5-methylphenol. Its structural features make it a suitable candidate for developing novel herbicides and fungicides. Researchers have demonstrated that certain derivatives of this compound exhibit herbicidal activity by interfering with essential plant metabolic pathways. Additionally, its ability to be further functionalized allows for the creation of compounds with improved environmental profiles, such as enhanced biodegradability or reduced toxicity to non-target organisms.

The synthetic methodologies employed in the preparation of 3-Bromo-2-chloro-5-methylphenol are another area of active research. Traditional approaches often involve halogenation reactions on pre-functionalized aromatic compounds, but recent advancements have focused on more sustainable and efficient synthetic routes. For example, catalytic halogenation techniques have been explored as alternative methods to achieve high yields of brominated and chlorinated phenols without excessive waste generation.

In conclusion, 3-Bromo-2-chloro-5-methylphenol (CAS No. 2092623-34-0) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of diverse bioactive molecules, making it a valuable tool for medicinal chemists and agrochemists alike. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.